Cas no 161190-54-1 (1-Propanol, 3-[[1-(2-methylphenyl)-1H-imidazol-2-yl]thio]-)

• Product Name: 1-Propanol, 3-[[1-(2-methylphenyl)-1H-imidazol-2-yl]thio]-
• CAS No: 161190-54-1
• MF: C₁₃H₁₆N₂OS
• MW: 248.343941688538
• CID: 2780347
• Update Time: 2023-08-07

1-Propanol, 3-[[1-(2-methylphenyl)-1H-imidazol-2-yl]thio]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[[1-(2-methylphenyl)-1H-imidazol-2-yl]thio]-
• 3-(1-o-Tolyl-1H-imidazole-2-ylthio)-1-propanol
• 3-[1-(2-methylphenyl)-2-imidazolylthio]propanol

• Inchi： 1S/C13H16N2OS/c1-11-5-2-3-6-12(11)15-8-7-14-13(15)17-10-4-9-16/h2-3,5-8,16H,4,9-10H2,1H3
• InChI Key： FAIJUROLQXGYLN-UHFFFAOYSA-N
• SMILES： S(CCCO)C1=NC=CN1C1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 228
• XLogP3: 2.6
• Topological Polar Surface Area: 63.4